Cas no 5471-31-8 (1-Naphthalenecarboxylicacid, 7-chloro-, methyl ester)

The compound 1-Naphthalenecarboxylic acid, 7-chloro-, methyl ester is a chlorinated naphthalene derivative with a methyl ester functional group. Its structure combines the aromatic stability of naphthalene with the reactivity of both chloro and ester substituents, making it a versatile intermediate in organic synthesis. The chloro group enhances electrophilic substitution potential, while the methyl ester provides a handle for further functionalization, such as hydrolysis or transesterification. This compound is particularly useful in pharmaceutical and agrochemical research, where modified naphthalene scaffolds are often explored for bioactive properties. Its well-defined reactivity and stability under standard conditions make it a reliable building block for complex molecular architectures.

1-Naphthalenecarboxylicacid, 7-chloro-, methyl ester structure

5471-31-8 structure

Product Name:1-Naphthalenecarboxylicacid, 7-chloro-, methyl ester

CAS No:5471-31-8

MF:C₁₂H₉ClO₂

MW:220.65166258812

CID:377413

PubChem ID:230778

Update Time:2025-10-19

1-Naphthalenecarboxylicacid, 7-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 1-Naphthalenecarboxylicacid, 7-chloro-, methyl ester
- methyl 7-chloronaphthalene-1-carboxylate
- 7-Chlor-[1]naphthoesaeure-methylester
- 7-Chlor-naphthoesaeure-1-methylester
- 7-chloro-[1]naphthoic acid methyl ester
- 7-chloro-naphthalene-1-carboxylic acid methyl ester
- AC1Q5Z3K
- AG-F-90715
- AR-1J5685
- CTK5A2381
- NSC26059
- SureCN3571702
- SCHEMBL3571702
- SY352647
- 5471-31-8
- NSC 26059
- Methyl 7-chloro-1-naphthoate
- HBTKZIPIAMQOCJ-UHFFFAOYSA-N
- MFCD18413064
- NSC-26059
- DTXSID30282473
- Inchi： 1S/C12H9ClO2/c1-15-12(14)10-4-2-3-8-5-6-9(13)7-11(8)10/h2-7H,1H3
- InChI Key： HBTKZIPIAMQOCJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=CC=CC(C(=O)OC)=C2C=1

Computed Properties

Exact Mass: 220.02917
Monoisotopic Mass: 220.029
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 1.272
Boiling Point: 337.4°Cat760mmHg
Flash Point: 173.7°C
Refractive Index: 1.618
PSA: 26.3
LogP: 3.27980

1-Naphthalenecarboxylicacid, 7-chloro-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A219001496-500mg	Methyl 7-chloronaphthalene-1-carboxylate	5471-31-8	98%	500mg	$1068.20	2023-09-01
Alichem	A219001496-1g	Methyl 7-chloronaphthalene-1-carboxylate	5471-31-8	98%	1g	$1634.45	2023-09-01